Cas no 2171830-95-6 (3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole)

• Product Name: 3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole
• CAS No: 2171830-95-6
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5895695
• PubChem ID: 165958749
• Update Time: 2025-10-30

3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole
• 3-bromo-5-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-1,2-oxazole
• 2171830-95-6
• EN300-1289614

• Inchi： 1S/C9H7BrClNO2S/c10-8-3-7(14-12-8)5-15-4-6-1-2-9(11)13-6/h1-3H,4-5H2
• InChI Key： LDXAHDSWZBXTOD-UHFFFAOYSA-N
• SMILES： BrC1C=C(CSCC2=CC=C(O2)Cl)ON=1

Computed Properties

• Exact Mass: 306.90694g/mol
• Monoisotopic Mass: 306.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.5Ų

Additional information on 3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole

3-Bromo-5-({(5-Chlorofuran-2-Yl)Methylsulfanyl}Methyl)-1,2-Oxazole: A Comprehensive Overview

3-Bromo-5-({(5-Chlorofuran-2-Yl)Methylsulfanyl}Methyl)-1,2-Oxazole, also known by its CAS number 2171830-95-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound features a bromine atom at position 3 and a substituted methylsulfanyl group at position 5 of the oxazole ring. The substituent itself includes a 5-chlorofuran moiety, which adds further complexity and functionality to the molecule.

The synthesis of 3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole involves a series of carefully designed reactions. Researchers have explored various synthetic pathways, including nucleophilic substitutions, coupling reactions, and oxidation-reduction processes. Recent studies have focused on optimizing these methods to improve yield and purity, making the compound more accessible for large-scale production. The incorporation of the chlorofuran group is particularly challenging due to its sensitivity to certain reaction conditions; however, advancements in catalytic systems have significantly improved the stability of this moiety during synthesis.

One of the most intriguing aspects of this compound is its potential in pharmaceutical research. Oxazole derivatives are known for their ability to modulate biological processes at the molecular level. For instance, 3-bromo-5-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-1,2-Oxazole has shown promising activity in preliminary assays targeting enzymes involved in inflammation and neurodegenerative diseases. The bromine atom at position 3 contributes to the compound's electron-withdrawing properties, enhancing its ability to interact with specific biological targets. Additionally, the methylsulfanyl group acts as a bioisostere, potentially improving the compound's pharmacokinetic profile by enhancing solubility and bioavailability.

The presence of the 5-chlorofuran moiety introduces another layer of complexity and functionality. Furan derivatives are known for their aromaticity and ability to participate in various supramolecular interactions. In this compound, the chlorinated furan ring may serve as a site for further functionalization or as a recognition element in drug-receptor interactions. Recent computational studies have highlighted the potential of this moiety to engage in π–π stacking interactions with target proteins, suggesting its role in stabilizing drug-protein complexes.

In terms of chemical stability, 3-bromo-5-({(5-chlorofuran-2-Yl)Methylsulfanyl}Methyl)-1,2-Oxazole exhibits moderate stability under standard laboratory conditions. However, it is sensitive to strong oxidizing agents and high temperatures, which can lead to decomposition or side reactions. Researchers have recommended storing the compound in an inert atmosphere and at low temperatures to preserve its integrity. These insights are crucial for ensuring safe handling and storage practices in both academic and industrial settings.

The application of this compound extends beyond pharmaceutical research. Its unique electronic properties make it a candidate for use in organic electronics and materials science. For example, oxazole derivatives are being explored as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport within molecular systems. The bromine atom and chlorofuran group in this compound could potentially enhance its electron transport properties, making it suitable for high-performance electronic devices.

Recent advancements in green chemistry have also influenced the development of this compound. Scientists are increasingly focusing on sustainable synthetic methods that minimize waste and reduce environmental impact. For instance, catalytic cross-coupling reactions using palladium catalysts have been employed to construct key bonds within the molecule without generating harmful byproducts. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 3-bromo-5-{(5-chlorofuran - 2 - yl) methyl sulfanyl} methyl - 1H - oxazol - 3 - yl represents a versatile building block with diverse applications across multiple disciplines. Its complex structure offers numerous opportunities for further functionalization and optimization. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both chemical synthesis and drug discovery.